Cas no 2229092-98-0 (tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate
• CAS No: 2229092-98-0
• MF: C₁₂H₁₈Cl₂N₄O₂
• MW: 321.202920436859
• CID: 6386277
• PubChem ID: 165796875
• Update Time: 2025-05-26

tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(3,6-dichloropyridazin-4-yl)propyl]carbamate
• EN300-1889738
• 2229092-98-0

• Inchi： 1S/C12H18Cl2N4O2/c1-12(2,3)20-11(19)16-6-8(15)4-7-5-9(13)17-18-10(7)14/h5,8H,4,6,15H2,1-3H3,(H,16,19)
• InChI Key： OWQBIOYUMGPZJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 320.0806812g/mol
• Monoisotopic Mass: 320.0806812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate

tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate, identified by the CAS number 2229092-98-0, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a tert-butyl group, an N-substituted amino moiety, and a pyridazine ring system. The presence of these functional groups contributes to its unique chemical properties and biological activity.

The synthesis of tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate involves a series of intricate chemical reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and sustainable methods for its production. For instance, researchers have explored the use of catalytic systems to enhance the yield and purity of this compound. These methods not only improve the overall synthesis process but also align with the growing demand for environmentally friendly chemical manufacturing practices.

The structural features of this compound make it particularly interesting for applications in pharmacology and agrochemistry. The pyridazine ring system is known for its versatility in binding to various biological targets, making it a valuable component in drug design. Additionally, the N-substituted amino group enhances the compound's ability to interact with specific enzymes or receptors, potentially leading to novel therapeutic agents.

In recent studies, tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate has been investigated for its potential as an agrochemical agent. Its ability to inhibit key enzymes involved in plant growth regulation has been extensively studied. Researchers have demonstrated that this compound can effectively modulate plant hormone signaling pathways, offering promising results for crop protection and yield enhancement.

The application of this compound in pharmaceutical research has also garnered significant attention. Its unique structure allows for interactions with various biological targets, including kinases and proteases. Recent findings suggest that it may serve as a lead compound for the development of new anti-inflammatory or anticancer agents. These discoveries underscore the importance of continued research into its pharmacological properties.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate. Results indicate that under specific conditions, the compound exhibits moderate biodegradation rates. However, further research is required to fully understand its environmental fate and potential risks.

The development of analytical methods for the characterization and quantification of this compound has also been a focus of recent research efforts. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to ensure accurate determination of its purity and stability. These advancements are crucial for maintaining quality control standards in both industrial and academic settings.

In conclusion, tert-butyl N-2-amino-3-(3,6-dichloropyridazin-4-yl)propylcarbamate, with its unique chemical structure and diverse functional groups, holds immense potential across multiple disciplines. From agricultural applications to pharmaceutical research, this compound continues to be a subject of intense scientific investigation. As new insights emerge from ongoing studies, it is likely that its role in various industries will expand further.